Cas no 71041-12-8 (10H-Phenoxazine, 3,7-dibromo-10-phenyl-)

10H-Phenoxazine, 3,7-dibromo-10-phenyl- structure
71041-12-8 structure
Product Name:10H-Phenoxazine, 3,7-dibromo-10-phenyl-
CAS No:71041-12-8
MF:C18H11Br2NO
MW:417.094043016434
CID:546208
PubChem ID:13272484
Update Time:2025-04-19

10H-Phenoxazine, 3,7-dibromo-10-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxazine, 3,7-dibromo-10-phenyl-
    • 3,7-dibromo-10-phenylphenoxazine
    • 71041-12-8
    • DTXSID60533743
    • 3,7-DIBROMO-10-PHENYL-10H-PHENOXAZINE
    • SCHEMBL12195289
    • Inchi: 1S/C18H11Br2NO/c19-12-6-8-15-17(10-12)22-18-11-13(20)7-9-16(18)21(15)14-4-2-1-3-5-14/h1-11H
    • InChI Key: DGMARKIFPUNHBC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)OC1C=C(C=CC=1N2C1C=CC=CC=1)Br

Computed Properties

  • Exact Mass: 414.92073
  • Monoisotopic Mass: 414.92074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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